Cas no 171485-39-5 (Myrislignan)

• Product Name: Myrislignan
• CAS No: 171485-39-5
• MF: C₂₁H₂₆O₆
• MW: 374.427546977997
• MDL: MFCD13195532
• CID: 65894
• PubChem ID: 21636106
• Update Time: 2025-10-23

Myrislignan Chemical and Physical Properties

Names and Identifiers

• Myrislignan
• (aR)-alpha-[(1S)-1-[2,6-Dimethoxy-4-(2-propen-1-yl)phenoxy]ethyl]-4-hydroxy-3-methoxybenzenemethanol
• 1-(4-benzoylpiperazin-1-yl)-2-[4-fluoro-7-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-indol-3-yl]ethane-1,2-dione
• N1523
• (-)-erythro-(7R,8S)-8'-4,7-dihydroxy-3,3',5'-triMethoxy-8-O-4'-neolignan
• Y0139
• 485M395
• AC-34668
• (-)-(1R,2S)-Myrislignan
• 171485-39-5
• AS-77374
• MFCD13195532
• DTXSID30333494
• HY-N0608
• AKOS015909818
• FT-0688337
• Q-100206
• CS-0009608
• BDBM50242967
• 4-((1R,2S)-2-(4-Allyl-2,6-dimethoxyphenoxy)-1-hydroxypropyl)-2-methoxyphenol
• s3261
• CHEMBL4085435
• CHEBI:228889
• 4-[(1R,2S)-2-(2,6-dimethoxy-4-prop-2-enylphenoxy)-1-hydroxypropyl]-2-methoxyphenol
• 52190-21-3
• DA-65736
• 4-[(1R,2S)-2-[2,6-DIMETHOXY-4-(PROP-2-EN-1-YL)PHENOXY]-1-HYDROXYPROPYL]-2-METHOXYPHENOL

• MDL： MFCD13195532
• Inchi： 1S/C21H26O6/c1-6-7-14-10-18(25-4)21(19(11-14)26-5)27-13(2)20(23)15-8-9-16(22)17(12-15)24-3/h6,8-13,20,22-23H,1,7H2,2-5H3/t13-,20-/m0/s1
• InChI Key： ULZFTGWWPHYLGI-RBZFPXEDSA-N
• SMILES： O(C1C(=CC(CC=C)=CC=1OC)OC)[C@@H](C)[C@@H](C1C=CC(=C(C=1)OC)O)O

Computed Properties

• Exact Mass: 374.17300
• Monoisotopic Mass: 374.17293854 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 374.4
• XLogP3: 3.8
• Topological Polar Surface Area: 77.4

Experimental Properties

• Color/Form: White powder
• Density: 1.167
• Melting Point: 96.5-97.5°C
• Boiling Point: 537.6±50.0℃/760mmHg
• Flash Point: No data available
• PSA: 77.38000
• LogP: 3.64740
• Vapor Pressure: No data available

Myrislignan Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds

Additional information on Myrislignan

Myrislignan (CAS No. 171485-39-5): A Comprehensive Overview of Its Bioactive Properties and Emerging Applications

The compound Myrislignan (CAS No. 171485-39-5) has garnered significant attention in the field of chemobiomedicine due to its unique structural features and multifaceted biological activities. As a member of the lignan class, Myrislignan exhibits distinct chemical properties that distinguish it from other lignans, making it a promising candidate for various therapeutic applications. This article provides an in-depth exploration of the compound's chemical structure, pharmacological effects, and the latest research findings that highlight its potential in drug development and biomedical research.

The molecular structure of Myrislignan (CAS No. 171485-39-5) is characterized by its biphenolic framework, which contributes to its remarkable stability and bioavailability. This structural motif is integral to its ability to interact with multiple biological targets, including enzymes and receptors involved in cellular signaling pathways. Recent studies have demonstrated that the hydroxyl groups within the lignan structure play a crucial role in modulating the compound's pharmacological effects, particularly in terms of antioxidant and anti-inflammatory properties.

In recent years, Myrislignan has been extensively studied for its potential therapeutic applications in various diseases. Notably, preclinical research has highlighted its efficacy in combating oxidative stress and inflammation, which are key pathological mechanisms underlying chronic conditions such as neurodegenerative disorders and cardiovascular diseases. The compound's ability to scavenge free radicals and inhibit pro-inflammatory cytokine production has been attributed to its polyphenolic nature. These findings have prompted further investigation into its role as a potential therapeutic agent for conditions where oxidative damage and inflammation are prominent.

The pharmacokinetic profile of Myrislignan (CAS No. 171485-39-5) has also been a subject of interest among researchers. Studies have shown that the compound exhibits good oral bioavailability and undergoes extensive metabolic processing within the body. The primary metabolites identified include glucuronide and sulfate conjugates, which suggest that Myrislignan is efficiently absorbed and distributed throughout the body. This metabolic stability enhances its potential for clinical use, as it ensures prolonged activity at therapeutic levels.

Emerging research has also explored the anti-cancer potential of Myrislignan. In vitro studies have revealed that the compound can induce apoptosis in cancer cell lines by modulating key signaling pathways such as Akt/mTOR and caspase-dependent pathways. Additionally, its ability to inhibit the growth of cancer stem cells has been observed, which is crucial for preventing tumor recurrence and metastasis. These findings underscore the promise of Myrislignan as a novel anti-cancer agent, particularly in combination with existing chemotherapeutic drugs.

The anti-diabetic effects of Myrislignan have also been investigated, with promising results indicating its ability to improve insulin sensitivity and glucose metabolism. Animal models have demonstrated that administration of Myrislignan can lead to significant reductions in blood glucose levels and enhance pancreatic beta-cell function. These effects are attributed to the compound's ability to activate AMPK signaling, a key regulator of glucose homeostasis. This research opens new avenues for developing natural-based treatments for diabetes.

Beyond its therapeutic applications, Myrislignan (CAS No. 171485-39-5) has shown potential in neuroprotective roles. Studies have indicated that the compound can cross the blood-brain barrier and exert protective effects against neurotoxic insults. Its antioxidant properties help mitigate damage caused by reactive oxygen species (ROS), while its anti-inflammatory actions reduce neuroinflammation associated with neurological disorders such as Alzheimer's disease and Parkinson's disease. These findings position Myrislignan as a promising candidate for neurodegenerative disease management.

The safety profile of Myrislignan is another critical aspect that has been thoroughly evaluated in preclinical studies. The compound has demonstrated low toxicity at tested doses, with minimal adverse effects observed even at high concentrations. This safety profile makes it an attractive option for further clinical development, particularly when compared to synthetic drugs that often require stringent safety monitoring.

In conclusion, > (CAS No.<0x171485-39-5>) represents a fascinating compound with a wide range of bioactive properties that make it valuable in chemobiomedicine. Its structural uniqueness combined with its multifunctional pharmacological effects positions it as a versatile tool for drug development across various therapeutic areas including anti-cancer, anti-diabetic, neuroprotective, and anti-inflammatory applications. As research continues to uncover new insights into its mechanisms of action,<0xMyrislignan>> is poised to play an increasingly significant role in future medical advancements.